4-Methylumbelliferyl myo-Inositol 1-Phosphate Lithium Salt
4-Methylumbelliferyl myo-Inositol 1-Phosphate Lithium Salt
Brand Name:
Vulcanchem
CAS No.:
244145-22-0
VCID:
VC0119312
InChI:
InChI=1S/C16H19O11P.Li/c1-6-4-10(17)25-9-5-7(2-3-8(6)9)26-28(23,24)27-16-14(21)12(19)11(18)13(20)15(16)22;/h2-5,11-16,18-22H,1H3,(H,23,24);/q;+1/p-1/t11?,12-,13+,14-,15-,16?;/m0./s1
SMILES:
[Li+].CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)([O-])OC3C(C(C(C(C3O)O)O)O)O
Molecular Formula:
C16H18LiO11P
Molecular Weight:
424.223
4-Methylumbelliferyl myo-Inositol 1-Phosphate Lithium Salt
CAS No.: 244145-22-0
Reference Standards
VCID: VC0119312
Molecular Formula: C16H18LiO11P
Molecular Weight: 424.223
| CAS No. | 244145-22-0 |
|---|---|
| Product Name | 4-Methylumbelliferyl myo-Inositol 1-Phosphate Lithium Salt |
| Molecular Formula | C16H18LiO11P |
| Molecular Weight | 424.223 |
| IUPAC Name | lithium;(4-methyl-2-oxochromen-7-yl) [(2S,3S,5R,6S)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate |
| Standard InChI | InChI=1S/C16H19O11P.Li/c1-6-4-10(17)25-9-5-7(2-3-8(6)9)26-28(23,24)27-16-14(21)12(19)11(18)13(20)15(16)22;/h2-5,11-16,18-22H,1H3,(H,23,24);/q;+1/p-1/t11?,12-,13+,14-,15-,16?;/m0./s1 |
| Standard InChIKey | BQRKNWNJVSTCIP-LMDYQBAKSA-M |
| SMILES | [Li+].CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)([O-])OC3C(C(C(C(C3O)O)O)O)O |
| Synonyms | 1-(4-Methyl-2-oxo-2H-1-benzopyran-7-yl hydrogen phosphate) myo-Inositol Monolithium Salt; |
| PubChem Compound | 117072666 |
| Last Modified | Nov 11 2021 |
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